1. Home
  2. Product
  3. 2-{3-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinylmethyl)acetamide
2-{3-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinylmethyl)acetamide 2-{3-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinylmethyl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0698785
InChI: InChI=1S/C21H20BrN3O3S/c1-16-7-9-20(10-8-16)29(27,28)25(19-6-2-5-18(22)12-19)15-21(26)24-14-17-4-3-11-23-13-17/h2-13H,14-15H2,1H3,(H,24,26)
SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC(=CC=C3)Br
Molecular Formula: C21H20BrN3O3S
Molecular Weight: 474.4 g/mol

2-{3-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinylmethyl)acetamide

CAS No.:

Cat. No.: VC0698785

Molecular Formula: C21H20BrN3O3S

Molecular Weight: 474.4 g/mol

* For research use only. Not for human or veterinary use.

2-{3-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinylmethyl)acetamide -

Specification

Molecular Formula C21H20BrN3O3S
Molecular Weight 474.4 g/mol
IUPAC Name 2-(3-bromo-N-(4-methylphenyl)sulfonylanilino)-N-(pyridin-3-ylmethyl)acetamide
Standard InChI InChI=1S/C21H20BrN3O3S/c1-16-7-9-20(10-8-16)29(27,28)25(19-6-2-5-18(22)12-19)15-21(26)24-14-17-4-3-11-23-13-17/h2-13H,14-15H2,1H3,(H,24,26)
Standard InChI Key CTHDERMGTIKKIQ-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC(=CC=C3)Br
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC(=CC=C3)Br

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19